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Compound of Interest

Compound Name: Phellandral

Cat. No.: B3342473

This technical guide provides a comprehensive overview of the key physical properties of
Phellandral, specifically its boiling point and density. It is intended for researchers, scientists,
and professionals in the field of drug development who require precise data and methodologies
for handling this compound. This document includes quantitative data, detailed experimental
protocols for property determination, and a visualization of its biosynthetic pathway.

Physical Properties of Phellandral

Phellandral, a naturally occurring monoterpenoid aldehyde found in the essential oils of
various plants, possesses distinct physical characteristics that are crucial for its application in
research and development.

The boiling point and density of Phellandral have been reported across various sources. It is
important to note that the boiling point is highly dependent on pressure.
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Physical Property Value Conditions
Boiling Point 105-110 °C at 14 Torr[1]
165 °C (approximate)

216 °C (estimated)[2]

222.0-224.0 °C at 760 mmHg[3]

223.2°C at 760 mmHg[4]

Density 0.9 g/cm3 at 20 °C[5]
0.9389 g/cm3 at 20 °C[1]

0.973 g/cm3 Not specified[4]

The following are detailed methodologies for the experimental determination of the boiling point
and density of liquid compounds such as Phellandral.

1. Determination of Boiling Point (Capillary Method)

This method is suitable for small quantities of liquid and is a common technique for determining
the boiling point of organic compounds.

e Apparatus:

[¢]

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer

o

o

Capillary tube (sealed at one end)

[¢]

Small test tube (fusion tube)

[¢]

Heating source (e.g., Bunsen burner or hot plate)

o

Stand and clamp

e Procedure:
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o A small amount of the liquid Phellandral (a few milliliters) is placed into the small test
tube.[6]

o A capillary tube, sealed at one end, is placed into the test tube with its open end
submerged in the liquid.[2]

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[2]

o The assembly is clamped and immersed in a heating bath (Thiele tube filled with paraffin
oil).[5]

o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

o When the temperature approaches the boiling point, a continuous and rapid stream of
bubbles will emerge from the capillary tube.[5]

o The heat source is then removed, and the bath is allowed to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube.[2][6] This temperature is recorded as the boiling point at the
current atmospheric pressure.

2. Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.[7]

e Apparatus:
o Pycnometer (of a known volume)
o Analytical balance
o Thermometer

o Water bath (for temperature control)
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e Procedure:

o The pycnometer is thoroughly cleaned and dried, and its mass is accurately measured
using an analytical balance (m_empty).[7]

o The pycnometer is filled with the liquid Phellandral. Care is taken to avoid air bubbles.

o The filled pycnometer is placed in a water bath to bring it to a constant, known
temperature (e.g., 20°C).

o Once thermal equilibrium is reached, the volume is adjusted precisely to the pycnometer's
calibration mark, and any excess liquid is carefully removed from the outside.

o The mass of the pycnometer filled with Phellandral is measured (m_filled).[7]

o The mass of the Phellandral sample is calculated by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer (m_liquid = m_filled - m_empty).

o The density (p) is then calculated using the formula: p = m_liquid / V_pycnometer where
V_pycnometer is the known volume of the pycnometer.

Biosynthesis of Phellandral

Phellandral is a monoterpenoid synthesized in plants through the cyclization of geranyl
pyrophosphate (GPP).[4] This biochemical transformation is catalyzed by specific enzymes
known as terpene synthases. The pathway begins with the precursor GPP, which is cyclized to
form the phellandrene hydrocarbon skeleton, followed by subsequent enzymatic modifications
to yield Phellandral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3342473#physical-properties-of-phellandral-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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